(4-Chloro-3-methoxyphenyl)methanol
Overview
Description
“(4-Chloro-3-methoxyphenyl)methanol” is a chemical compound with the molecular formula C8H9ClO2 . It has a molecular weight of 172.61 g/mol . The IUPAC name for this compound is this compound .
Molecular Structure Analysis
The InChI string for “this compound” is InChI=1S/C8H9ClO2/c1-11-8-4-6 (5-10)2-3-7 (8)9/h2-4,10H,5H2,1H3 . The Canonical SMILES string is COC1=C (C=CC (=C1)CO)Cl .
Physical and Chemical Properties Analysis
“this compound” has a molecular weight of 172.61 g/mol . It has a Hydrogen Bond Donor Count of 1 and a Hydrogen Bond Acceptor Count of 2 . The Rotatable Bond Count is 2 . The Exact Mass and Monoisotopic Mass are both 172.0291072 g/mol . The Topological Polar Surface Area is 29.5 Ų .
Scientific Research Applications
Synthesis of 5-Methoxylated 3-Pyrrolin-2-ones : The compound serves as an intermediate in the synthesis of 5-methoxylated 3-pyrrolin-2-ones, which are useful adducts for preparing agrochemicals or medicinal compounds. This synthesis involves the reaction of N-substituted 4-methyl-2-pyrrolidinones or 4-diethoxyphosphoryl analogues, carrying at least two chlorine atoms between the C(3) and C(6) carbons, with alkaline methoxide in methanol (Ghelfi et al., 2003).
Photogeneration and Reactivity of Aryl Cations : The photolysis of compounds like (4-Chloro-3-methoxyphenyl)methanol in various solvents, including methanol, leads to the formation of aryl cations. These cations can add to pi nucleophiles, resulting in arylated products through a cationic mechanism. This process indicates the compound's potential in synthesizing various aromatic products (Protti et al., 2004).
Asymmetric Synthesis of α-Hydroxy Esters : this compound is used in the asymmetric synthesis of α-hydroxy esters, showcasing its utility in producing chiral compounds. This synthesis employs bidentate chelation-controlled alkylation of glycolate enolate, demonstrating the compound's role in stereoselective chemical reactions (Jung et al., 2000).
Surface Chemistry and Catalysis : The interaction of this compound with surfaces such as Ni(111) leads to the identification of surface-bound methoxy species, which are key intermediates in various catalytic processes. This interaction provides insights into the mechanisms of surface reactions and the potential applications of the compound in catalysis (Demuth & Ibach, 1979).
Methanol Synthesis via CO2 and CO Hydrogenation : The compound also plays a role in the study of methanol synthesis through CO2 and CO hydrogenation on Cu surfaces. This research contributes to understanding the pathways and intermediates involved in methanol production, a key process in industrial chemistry (Grabow & Mavrikakis, 2011).
Properties
IUPAC Name |
(4-chloro-3-methoxyphenyl)methanol | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9ClO2/c1-11-8-4-6(5-10)2-3-7(8)9/h2-4,10H,5H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QLZSSNHHXWSELG-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=CC(=C1)CO)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9ClO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20448001 | |
Record name | (4-chloro-3-methoxyphenyl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20448001 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
172.61 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
13726-17-5 | |
Record name | (4-chloro-3-methoxyphenyl)methanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20448001 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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